5-Bromo-2-(2-hydroxyethyl)benzofuran-7-carboxylic acid

• IUPAC Name: 5-bromo-2-(2-hydroxyethyl)-1-benzofuran-7-carboxylic acid
• InChI: InChI=1S/C11H9BrO4/c12-7-3-6-4-8(1-2-13)16-10(6)9(5-7)11(14)15/h3-5,13H,1-2H2,(H,14,15)
• InChI Key: HUNCKEHWPBWALL-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=C(OC2=C(C=C1Br)C(=O)O)CCO
• Molecular Formula: C11H9BrO4
• Molecular Weight: 285.09 g/mol

Description

5-Bromo-2-(2-hydroxyethyl)benzofuran-7-carboxylic acid is a derivative of benzofuran. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications. They have been used in the treatment of skin diseases such as cancer or psoriasis.

Synthesis Analysis

The synthesis of 5-Bromo-2-(2-hydroxyethyl)benzofuran-7-carboxylic acid involves several steps. The process begins with the reaction of 5-bromobenzofuran with nitrophenol to obtain a substituted product. This product is then subjected to reduction and esterification processes to yield 5-Bromo-2-(2-hydroxyethyl)benzofuran-7-carboxylic acid.

Molecular Structure Analysis

The molecular structure of 5-Bromo-2-(2-hydroxyethyl)benzofuran-7-carboxylic acid is characterized by the presence of a benzofuran ring, a bromine atom, a carboxylic acid group, and a hydroxyethyl group. The benzofuran ring is a key structural feature that contributes to the compound’s wide array of biological activities.

Chemical Reactions Analysis

Benzofuran compounds, including 5-Bromo-2-(2-hydroxyethyl)benzofuran-7-carboxylic acid, can undergo a variety of chemical reactions. For instance, they can participate in free radical cyclization cascades, which are excellent methods for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Physical And Chemical Properties Analysis

5-Bromo-2-(2-hydroxyethyl)benzofuran-7-carboxylic acid is a white crystalline solid. It is soluble in organic solvents such as ethanol, methanol, and chloroform at room temperature, but it is insoluble in water.

Scientific Research Applications

Antimicrobial Agents

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Anti-tumor Agents

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Anti-oxidative Agents

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Anti-viral Agents

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Treatment of Skin Diseases

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Drug Lead Compounds

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Mechanism of Action

Target of Action

Benzofuran compounds, which this molecule is a derivative of, have been found to have a wide range of biological and pharmacological applications . They have been used in the treatment of various diseases such as cancer and psoriasis .

Mode of Action

Benzofuran derivatives have been shown to interact with various targets to exert their effects . For instance, some benzofuran derivatives stimulate the impulse propagation mediated transmitter release of neurotransmitters dopamine, norepinephrine, and serotonin in the brain .

Biochemical Pathways

Benzofuran derivatives have been associated with a variety of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Pharmacokinetics

Improved bioavailability is one of the targets achieved with most of the more recent benzofuran compounds, allowing for once-daily dosing .

Result of Action

Some substituted benzofurans have been found to have significant cell growth inhibitory effects .

Safety and Hazards

This compound may cause irritation to the eyes, skin, and respiratory system upon contact. It should be handled and disposed of in a safe manner to avoid adverse environmental impacts. Contact with strong oxidizing agents and strong acids should be avoided during use or storage.

Future Directions

Benzofuran compounds, including 5-Bromo-2-(2-hydroxyethyl)benzofuran-7-carboxylic acid, have attracted considerable attention due to their diverse pharmacological activities and potential applications as drugs. Future research will likely focus on the development of promising compounds with target therapy potentials and minimal side effects.